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Compound of Interest

Compound Name: Ditetradecyl adipate

Cat. No.: B15345863 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) containing detailed health and safety

data specifically for ditetradecyl adipate (CAS No. 26720-19-4) is not publicly available. The

following guide has been compiled using publicly accessible data for ditetradecyl adipate and

related long-chain dialkyl adipates. Information pertaining to related compounds should be

considered for reference purposes only and may not be representative of the specific

toxicological properties of ditetradecyl adipate.

Chemical Identification and Physical Properties
Ditetradecyl adipate, also known as dimyristyl adipate, is the diester of tetradecanol and

adipic acid.[1] It belongs to the class of long-chain dialkyl adipates.

Table 1: Physicochemical Properties of Ditetradecyl Adipate and Related Compounds
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Property
Ditetradecyl
Adipate

Di(tridecyl) Adipate Diethyl Adipate

CAS Number 26720-19-4[2] 16958-92-2 141-28-6

Molecular Formula C34H66O4[1] C32H62O4 C10H18O4

Molecular Weight 538.9 g/mol [1] Not specified 202.25 g/mol

Appearance Not specified Not specified Colorless liquid

Melting Point Not specified Not specified -20 °C

Boiling Point Not specified Not specified 251 °C

Density Not specified Not specified 1.009 g/mL at 25 °C

Synonyms

Dimyristyl adipate,

Hexanedioic acid, 1,6-

ditetradecyl ester[1]

Adipic acid, ditridecyl

ester

Diethyl hexanedioate,

Ethyl adipate

Hazard Identification and Classification
Specific GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification for ditetradecyl adipate is not available. For many related adipate esters, such

as di(tridecyl) adipate, they are not classified as hazardous substances. However, some

shorter-chain adipates, like diethyl adipate, may be classified as harmful to aquatic life.

Without specific data, a precautionary approach should be taken when handling ditetradecyl
adipate, assuming it may pose hazards similar to other chemicals of its class until proven

otherwise.

Toxicological Profile (General for Long-Chain Dialkyl
Adipates)
To the best of current knowledge, the toxicological properties of ditetradecyl adipate have not

been thoroughly investigated. The following is a general summary based on data for other

adipate esters.
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Acute Toxicity: Long-chain dialkyl adipates generally exhibit low acute toxicity via oral and

dermal routes.

Skin Corrosion/Irritation: Not expected to be a significant skin irritant. Prolonged or repeated

contact may cause mild irritation.

Serious Eye Damage/Irritation: May cause mild, transient eye irritation upon direct contact.

Respiratory or Skin Sensitization: Not generally considered to be a skin sensitizer.

Germ Cell Mutagenicity: Adipate esters have generally not shown evidence of mutagenicity

in standard assays.

Carcinogenicity: No components of similar adipate esters at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH,

NTP, or OSHA.[3]

Reproductive Toxicity: Insufficient data available for ditetradecyl adipate.

Experimental Protocols
As no specific toxicological studies for ditetradecyl adipate were found, a generalized

experimental protocol for assessing acute oral toxicity, based on OECD Guideline 420 (Fixed

Dose Procedure), is provided below as an example of how such a substance would be

evaluated.[4]

Title: Acute Oral Toxicity – Fixed Dose Procedure (based on OECD 420)

Objective: To determine the acute oral toxicity of a test substance, providing information on the

hazardous properties and allowing for its classification.

Test Animals: Healthy, young adult rodents (e.g., rats), typically of a single sex (usually

females, as they are often slightly more sensitive).

Methodology:

Sighting Study: A preliminary study is conducted to identify the appropriate starting dose. A

single animal is dosed at a specific level (e.g., 300 mg/kg) and observed for signs of toxicity.
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The outcome of this first animal determines the dose for the next animal (either higher or

lower).[4]

Main Study: Groups of animals of a single sex are dosed in a stepwise procedure using a set

of fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[4]

Administration of Substance: The test substance is administered in a single dose by gavage

using a stomach tube or a suitable intubation cannula.

Observations: Animals are observed individually after dosing at least once during the first 30

minutes, periodically during the first 24 hours (with special attention given during the first 4

hours), and daily thereafter, for a total of 14 days.[4]

Parameters Measured: Observations include changes in skin and fur, eyes, and mucous

membranes, and also respiratory, circulatory, autonomic, and central nervous systems, and

somatomotor activity and behavior pattern. Attention is directed to observations of tremors,

convulsions, salivation, diarrhea, lethargy, sleep, and coma. The time of death, if it occurs, is

recorded.

Body Weight: Individual animal weights are recorded shortly before the test substance is

administered and at least weekly thereafter.

Pathology: At the end of the study, all surviving animals are euthanized and subjected to a

gross necropsy.

Data Analysis: The results are used to classify the substance according to the GHS, based on

the dose at which evident toxicity or mortality is observed.

Visualization of a Chemical Safety Assessment
Workflow
The following diagram illustrates a generalized workflow for assessing the safety of a chemical

substance.
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Phase 1: Hazard Identification

Phase 2: Exposure Assessment

Phase 3: Risk Characterization

Phase 4: Risk Management

Data Collection
(Physicochemical, Toxicological, Ecotoxicological)

Hazard Classification
(e.g., GHS)

Dose-Response Assessment
(Determine DNELs/PNECs)

Identify Uses and Exposure Scenarios

Quantify Exposure
(Route, Duration, Frequency)

Risk Calculation
(Compare Exposure to DNELs/PNECs)

Risk Acceptable?

Implement Risk Management Measures
(e.g., PPE, Engineering Controls)

No

Final Safety Assessment Report & SDS

Yes

Re-assess Exposure

Click to download full resolution via product page

Caption: A generalized workflow for chemical safety assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15345863?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Recommendations
Based on the general properties of long-chain esters, the following handling and storage

recommendations are provided:

Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wash

thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents. Keep containers tightly closed when not in use.

First Aid Measures
The following are general first-aid measures and should be adapted based on the specific

circumstances of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms persist.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical

attention.

Conclusion
There is a significant lack of publicly available health and safety data for ditetradecyl adipate.

While it is a member of the long-chain dialkyl adipate family, which generally exhibits low

toxicity, this cannot be assumed for this specific substance. Any work with ditetradecyl adipate
should be conducted with a high degree of caution, implementing standard industrial hygiene

practices. Comprehensive toxicological testing is required to fully characterize its health and

safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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